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Compound of Interest

Compound Name: N-t-Boc-valacyclovir-d4
Cat. No.: B15554883
Get Quote
. J

An in-depth analysis of N-t-Boc-valacyclovir-d4, a deuterated derivative of N-t-Boc-
valacyclovir, is crucial for researchers in drug metabolism studies, pharmacokinetic analysis,
and as an internal standard in mass spectrometry-based assays. This technical guide provides
a comprehensive overview of the data typically presented in a Certificate of Analysis (CoA) for
this compound, aimed at researchers, scientists, and drug development professionals.

Compound Information

N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl
ester-d4, commonly known as N-t-Boc-valacyclovir-d4, is a stable isotope-labeled internal
standard.[1]

Molecular Formula: C1sH24D4aNeOs[1]
Molecular Weight: 428.48 g/mol [1]
CAS Number: 1346617-11-5[1][2][3][4]

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a Certificate of Analysis
for N-t-Boc-valacyclovir-d4.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15554883#bc-rfq
https://www.benchchem.com/product/b15554883/docs?utm_src=pdf-body#n-t-boc-valacyclovir-d4-certificate-of-analysis
https://www.benchchem.com/product/b15554883/docs?utm_src=pdf-body#n-t-boc-valacyclovir-d4-certificate-of-analysis
https://www.benchchem.com/pdf/Technical_Guide_N_t_Boc_valacyclovir_d4_Certificate_of_Analysis.pdf
https://www.benchchem.com/pdf/Technical_Guide_N_t_Boc_valacyclovir_d4_Certificate_of_Analysis.pdf
https://www.benchchem.com/pdf/Technical_Guide_N_t_Boc_valacyclovir_d4_Certificate_of_Analysis.pdf
https://www.benchchem.com/pdf/Technical_Guide_N_t_Boc_valacyclovir_d4_Certificate_of_Analysis.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB2507235_en.htm
https://www.echemi.com/produce/pr22061340294-n-t-boc-valacyclovir-d4.html
http://ww.chemblink.com/moreProducts/more1346617-11-5.htm
https://www.benchchem.com/product/b15554883/docs?utm_src=pdf-body#n-t-boc-valacyclovir-d4-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Identity and Purity

Test Method Specification
) High-Performance Liquid
Purity (by HPLC) >98%
Chromatography
Purity (by NMR) Nuclear Magnetic Resonance Conforms to Structure
Identity (by MS) Mass Spectrometry Conforms to Structure
Isotopic Purity Mass Spectrometry = 99% Deuterium Incorporation

ble 2: Physicachemical .

Test Method Specification
Appearance Visual Inspection White to Off-White Solid
Solubility Visual Inspection Soluble in DMSO, Methanol

Experimental Protocols

This section details the methodologies for the key experiments cited in the Certificate of
Analysis.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is employed to determine the purity of N-t-Boc-valacyclovir-d4 by separating it
from potential impurities.

e Instrumentation: A standard HPLC system equipped with a UV detector.[1]
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um).[1]

o Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and
an organic solvent (e.g., acetonitrile or methanol).[1]

o Flow Rate: Typically 1.0 mL/min.[1]
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» Detection: UV detection at a wavelength of 254 nm.[1]

o Sample Preparation: A stock solution of the sample is prepared in a suitable diluent, such as
a mixture of the mobile phase components. Serial dilutions are then made to obtain a
working concentration.[1]

e Analysis: The sample solution is injected into the HPLC system. The retention time of the
main peak corresponding to N-t-Boc-valacyclovir-d4 is recorded. The purity is calculated
based on the area of the main peak relative to the total area of all peaks in the
chromatogram.[1]

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is utilized to confirm the molecular weight and isotopic enrichment of N-t-

Boc-valacyclovir-d4.

¢ Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled with an electrospray ionization (ESI) source.[1]

« lonization Mode: Positive ion mode is typically used.[1]

e Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio
(m/z) of the molecular ions is measured.

« |dentity Confirmation: The observed m/z of the protonated molecule [M+H]* should
correspond to the calculated theoretical mass of N-t-Boc-valacyclovir-d4.[1]

* |sotopic Purity: The relative intensities of the molecular ion peaks corresponding to the
deuterated (d4) and non-deuterated (dO) forms are measured to determine the percentage of
deuterium incorporation.[1]

e Precursor-Product lon Transitions for LC-MS/MS: For quantitative applications using tandem
mass spectrometry, a likely precursor-to-product ion transition for the deuterated standard is
m/z 329.2 - 152.1.[1][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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NMR spectroscopy is used to confirm the chemical structure of the compound.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

e Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-ds or Methanol-
da.[1]

e Analysis: *H NMR and 13C NMR spectra are acquired. The chemical shifts, splitting patterns,
and integration of the peaks in the spectra are compared with the expected structure of N-t-
Boc-valacyclovir-d4 to confirm its identity.[1]

Visualizations
Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for
a chemical standard.
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Caption: General workflow for generating a Certificate of Analysis.

Analytical Workflow for N-t-Boc-valacyclovir-d4

This diagram outlines the logical flow of the analytical procedures used to characterize N-t-

Boc-valacyclovir-d4.

Sample Preparation

N-t-Boc-valacyclovir-d4 Sample

Prepare Stock Solution
(DMSO or Methanol)

i

(Serial Dilution)

Prepare Working Solutions

HPLC-UV
(Purity)

HRMS (ESI+)

Calculate Purity
(CAYAGEY)

Final Specifications

Purity = 98%

Identity Confirmedj

Instrumental Analysis

(Identity & Isotopic Purity)

Data Interpretation

Confirm [M+H]* & D-incorporation

1H & 13C NMR
(Structure Confirmation)

Compare Spectra to Structure

Isotopic Purity > 99%7

© 2026 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b15554883/docs?utm_src=pdf-body-img#n-t-boc-valacyclovir-d4-certificate-of-analysis
https://www.benchchem.com/product/b15554883/docs?utm_src=pdf-body#n-t-boc-valacyclovir-d4-certificate-of-analysis
https://www.benchchem.com/product/b15554883/docs?utm_src=pdf-body#n-t-boc-valacyclovir-d4-certificate-of-analysis
https://www.benchchem.com/product/b15554883/docs?utm_src=pdf-body#n-t-boc-valacyclovir-d4-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Analytical workflow for N-t-Boc-valacyclovir-d4 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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